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Compound of Interest

Compound Name: Bis(1-methylheptyl) phthalate

Cat. No.: B089695

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Bis(1-
methylheptyl) phthalate analytical standards, CAS Number 131-15-7. It is intended to assist
researchers, scientists, and professionals in the pharmaceutical and broader chemical
industries in sourcing reference materials for analytical testing, method validation, and quality
control purposes. This document also outlines a general experimental protocol for the analysis
of this compound in various matrices.

Summary of Commercially Available Bis(1-
methylheptyl) phthalate Standards

Bis(1-methylheptyl) phthalate, a significant plasticizer, is available from several chemical
suppliers as an analytical standard. The table below summarizes the offerings from key
vendors. Please note that pricing and availability are subject to change and may require a

direct inquiry with the supplier.
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) . Available
Supplier Product Name  CAS Number Purity .
Quantities
bis(1-
BOC Sciences methylheptyl) 131-15-7 Inquiry required Inquiry required
phthalate
: Dicapryl : : : :
Alfa Chemistry 131-15-7 Inquiry required Inquiry required
phthalate
bis(1-
ChemSigma methylheptyl) 131-15-7 Inquiry required Inquiry required
phthalate

Data is based on publicly available information and may require direct contact with the supplier
for the most current details.

Logical Relationship of Phthalates

The following diagram illustrates the classification of Bis(1-methylheptyl) phthalate within the
broader family of phthalate esters.

Figure 1. Hierarchical classification of Bis(1-methylheptyl) phthalate.

General Experimental Protocol for Phthalate
Analysis

The analysis of Bis(1-methylheptyl) phthalate, like other phthalates, is commonly performed
using gas chromatography coupled with mass spectrometry (GC-MS). This technique offers
high sensitivity and selectivity for the detection and quantification of phthalates in various
sample matrices.

Sample Preparation

The sample preparation method will vary depending on the matrix (e.g., water, soil, biological
fluids, consumer products). A general workflow for a solid sample might include:

e Homogenization: Ensure the sample is uniform before extraction.
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» Solvent Extraction: Extract the phthalates from the sample matrix using a suitable organic
solvent such as hexane, dichloromethane, or a mixture thereof. Sonication or Soxhlet
extraction can be employed to improve extraction efficiency.

o Clean-up: The extract may require a clean-up step to remove interfering compounds. This
can be achieved using solid-phase extraction (SPE) with cartridges packed with materials
like silica gel or Florisil.

o Concentration: The cleaned-up extract is typically concentrated under a gentle stream of
nitrogen to a final volume suitable for GC-MS analysis.

GC-MS Analysis

A typical GC-MS method for phthalate analysis would involve the following conditions:
e Gas Chromatograph: Agilent 8890 GC or similar.
o Mass Spectrometer: Agilent 5977B MS or equivalent.[1]

e Column: A non-polar or medium-polarity capillary column, such as a DB-5ms (30 m x 0.25
mm, 0.25 pum film thickness), is commonly used.[1]

« Injection Mode: Splitless injection is often used for trace analysis to maximize the amount of
analyte reaching the column.

e Oven Temperature Program:
o Initial temperature: 60-80°C, hold for 1-2 minutes.

o Ramp: Increase the temperature at a rate of 10-20°C/minute to a final temperature of 280-
320°C.

o Final hold: Hold at the final temperature for 5-10 minutes.
o Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

e Mass Spectrometer Conditions:
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o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM) is preferred for its higher sensitivity and
selectivity. Key ions for Bis(1-methylheptyl) phthalate would be monitored. The most
abundant and characteristic fragment ion for many phthalates is m/z 149. Other specific
ions for the target analyte should be determined from its mass spectrum.

Method Validation

For quantitative analysis, the method should be validated to ensure its accuracy, precision,
linearity, and sensitivity.[2] Key validation parameters include:

 Linearity: A calibration curve should be generated using a series of standard solutions of
Bis(1-methylheptyl) phthalate at different concentrations.

o Limit of Detection (LOD) and Limit of Quantification (LOQ): These should be determined to
establish the sensitivity of the method.

e Accuracy and Precision: Assessed by analyzing spiked samples at different concentration
levels and calculating the recovery and relative standard deviation.

Workflow for Procurement and Analysis of a Bis(1-
methylheptyl) phthalate Standard

The following diagram outlines the typical workflow from sourcing an analytical standard to its
use in a research or quality control laboratory.

Figure 2. A typical workflow for procuring and utilizing an analytical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. accustandard.com [accustandard.com]
o 2. Phthalates Reference Materials | LGC Standards [lgcstandards.com]

 To cite this document: BenchChem. [Commercial Availability and Analytical Guidance for
Bis(1-methylheptyl) phthalate Standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089695#commercial-availability-of-bis-1-
methylheptyl-phthalate-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.accustandard.com/media/assets/catalogsbrochures/Phthalate_2023_10_LK.pdf
https://www.lgcstandards.com/BA/en/Food-and-Beverage-Reference-Materials/Food-contact-materials/Phthalates/cat/279602
https://www.benchchem.com/product/b089695#commercial-availability-of-bis-1-methylheptyl-phthalate-standards
https://www.benchchem.com/product/b089695#commercial-availability-of-bis-1-methylheptyl-phthalate-standards
https://www.benchchem.com/product/b089695#commercial-availability-of-bis-1-methylheptyl-phthalate-standards
https://www.benchchem.com/product/b089695#commercial-availability-of-bis-1-methylheptyl-phthalate-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

